Cas no 154230-29-2 (trans-2-(4-Chlorophenyl)vinylboronic acid)

Technical Introduction: trans-2-(4-Chlorophenyl)vinylboronic acid is a versatile boronic acid derivative featuring a trans-configured vinyl group para-substituted with a chloroaryl moiety. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions, where its stable boronic acid functionality enables efficient formation of carbon-carbon bonds with aryl or vinyl halides. The trans-vinyl geometry ensures regioselectivity in coupling, while the electron-withdrawing 4-chlorophenyl group enhances reactivity in catalytic transformations. It is commonly employed in the synthesis of styrene derivatives, pharmaceuticals, and advanced materials. The product exhibits good solubility in common organic solvents, facilitating handling in synthetic applications. Care should be taken to store it under inert conditions to prevent protodeboronation.

trans-2-(4-Chlorophenyl)vinylboronic acid structure

154230-29-2 structure

Product Name:trans-2-(4-Chlorophenyl)vinylboronic acid

CAS No:154230-29-2

MF:C₈H₈BClO₂

MW:182.41192150116

MDL:MFCD02093767

CID:106496

PubChem ID:24874345

Update Time:2025-05-27

trans-2-(4-Chlorophenyl)vinylboronic acid Chemical and Physical Properties

Names and Identifiers

- (4-Chlorostyryl)boronic acid
- Boronic acid,B-[(1E)-2-(4-chlorophenyl)ethenyl]-
- RARECHEM AL BA 0169
- trans-2-(4-Chlorophenyl)ethenylboronic acid
- trans-4-chlorophenylvinylboronic acid
- TRANS-2-(4-CHLORPHENYL)VINYLBORONIC ACID
- TRANS-2-(4-CHLOROPHENYL)VINYLBORONIC ACI
- TRANS-2-(4-CHLOROPHENYL)VINYLBORONIC ACID
- Boronic acid, [(1E)-2-(4-chlorophenyl)ethenyl]-
- (E)-4-chlorostyrylboronic acid
- [(E)-2-(4-chlorophenyl)ethenyl]boronic acid
- 2-(4-chlorophenyl)ethenylboronic acid
- C8H8BClO2
- [(E)-2-(4-chlorophenyl)vinyl]boronic acid
- 4-Chlorostyrylboronic acid
- HWSDRAPTZRYXHN-AATRIKPKSA-N
- [(E)-4-Chlorostyryl]boronic acid
- 2-(4-chlorophenyl)vinylbor
- TRANS-2-(4-CHLOROPHENYL)VINYLBORONICACID
- AKOS015949559
- (E)-2-(4-chlorophenyl)vinyl boronic acid
- trans-2-(4-chlorophenyl) vinylboronic acid
- trans-2-(4-chlorophenyl)vinyl boronic acid
- boronic acid, [(E)-2-(4-chlorophenyl)ethenyl]-
- EN300-1242091
- MFCD02093767
- trans-2-(4-chloro-phenyl) vinylboronic acid
- [(Z)-2-(4-chlorophenyl)vinyl]boronic acid;trans-2-(4-Chlorophenyl)vinylboronic Acid
- 154230-29-2
- trans-2-(4-chloro-phenyl)vinylboronic acid
- SCHEMBL485554
- InChI=1/C8H8BClO2/c10-8-3-1-7(2-4-8)5-6-9(11)12/h1-6,11-12H/b6-5
- GS-6393
- 214907-27-4
- (E)-(4-chlorostyryl)boronic acid
- A809511
- H10950
- J-009083
- (4-Chlorostyryl)boronicacid
- J-524986
- trans-2-(4-Chlorophenyl)vinylboronic acid
- MDL： MFCD02093767
- Inchi： 1S/C8H8BClO2/c10-8-3-1-7(2-4-8)5-6-9(11)12/h1-6,11-12H/b6-5+
- InChI Key： HWSDRAPTZRYXHN-AATRIKPKSA-N
- SMILES： ClC1C=CC(/C=C/B(O)O)=CC=1

Computed Properties

Exact Mass: 182.03100
Monoisotopic Mass: 182.031
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Topological Polar Surface Area: 40.5

Experimental Properties

Color/Form: solid
Density: No data available
Melting Point: 165 °C (dec.) (lit.)
Boiling Point: 356.7 ℃ at 760 mmHg
Flash Point: No data available
Refractive Index: 1.6
PSA: 40.46000
LogP: 1.36520
Solubility: Not determined
Vapor Pressure: No data available

trans-2-(4-Chlorophenyl)vinylboronic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

trans-2-(4-Chlorophenyl)vinylboronic acid Pricemore >>

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